(4Ar,7aS)-6-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,4,5,7,7a-hexahydropyrano[2,3-c]pyrrole-4a-carboxylic acid

• IUPAC Name: (4aR,7aS)-6-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,4,5,7,7a-hexahydropyrano[2,3-c]pyrrole-4a-carboxylic acid
• InChI: InChI=1S/C23H23NO5/c25-21(26)23-10-5-11-28-20(23)12-24(14-23)22(27)29-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,25,26)/t20-,23-/m1/s1
• InChI Key: SHTKXLIJKOORIO-NFBKMPQASA-N
• Canonical SMILES: C1CC2(CN(CC2OC1)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: C1C[C@]2(CN(C[C@H]2OC1)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorenylmethoxycarbonyl group and a carboxylic acid group. The presence of these groups suggests that the compound may have interesting chemical properties and could potentially be used in a variety of applications, such as in the synthesis of other complex molecules.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The presence of the fluorenylmethoxycarbonyl group suggests that it may have interesting optical properties, while the carboxylic acid group could potentially allow it to participate in a variety of chemical reactions.

Scientific Research Applications

Peptide Synthesis

• Application : Researchers have utilized EN300-27107830 as a coupling agent in peptide synthesis. .

Aggregation-Induced Emission (AIE)

• Application : EN300-27107830, specifically the compound bis(4-((9H-fluoren-9-ylidene)methyl)phenyl)thiophene (BFMPT), exhibits polymorph-dependent AIE. .

Green Synthesis of 9-Aryl-Fluoren-9-ols

• Application : Researchers have applied continuous flow process intensification to the Grignard reaction for the kilogram-scale production of 9-aryl-fluoren-9-ols using EN300-27107830. .